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Compound Name: 2-Methoxy-5-methylbenzoic acid

Cat. No.: B1297826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed analysis of the expected electron ionization (EI) mass

spectrometry fragmentation pattern of 2-Methoxy-5-methylbenzoic acid. While a published

spectrum for this specific compound is not readily available, this note outlines the predicted

fragmentation pathway based on the known behavior of structurally similar aromatic carboxylic

acids, particularly considering the "ortho effect" of the methoxy group. A comprehensive,

generalized experimental protocol for the analysis of such compounds using Gas

Chromatography-Mass Spectrometry (GC-MS) is also presented. This information is intended

to guide researchers in identifying and characterizing 2-Methoxy-5-methylbenzoic acid and

related compounds in complex matrices.

Predicted Fragmentation Pattern
The mass spectrum of 2-Methoxy-5-methylbenzoic acid (C₉H₁₀O₃, Molecular Weight: 166.17

g/mol ) is anticipated to be characterized by a series of fragmentation events initiated by

electron ionization. The presence of the carboxylic acid, methoxy, and methyl functional groups

on the aromatic ring will govern the fragmentation pathways. A key consideration is the "ortho

effect," a phenomenon where adjacent functional groups interact, leading to unique

fragmentation patterns not observed in their meta and para isomers.
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The predicted major fragment ions, their mass-to-charge ratios (m/z), and proposed structures

are summarized in the table below.

m/z
Proposed Fragment

Ion
Neutral Loss Notes

166 [C₉H₁₀O₃]⁺• - Molecular Ion (M⁺•)

151 [C₈H₇O₃]⁺ •CH₃

Loss of a methyl

radical from the

methoxy group.

149 [C₉H₉O₂]⁺ •OH

Loss of a hydroxyl

radical from the

carboxylic acid group.

135 [C₈H₇O₂]⁺ •OCH₃
Loss of a methoxy

radical.

133 [C₈H₅O₂]⁺ H₂O + •CH₃

Loss of water due to

the ortho effect,

followed by loss of a

methyl radical.

121 [C₇H₅O₂]⁺ •COOH
Loss of the carboxyl

group.

105 [C₇H₅O]⁺ •OH, CO

Loss of a hydroxyl

radical followed by

decarbonylation.

91 [C₇H₇]⁺ -

Tropylium ion,

characteristic of

alkylbenzenes.

77 [C₆H₅]⁺ - Phenyl cation.

Fragmentation Pathway Diagram
The following diagram illustrates the predicted major fragmentation pathways of 2-Methoxy-5-
methylbenzoic acid under electron ionization.
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To cite this document: BenchChem. [Application Note: Mass Spectrometry Fragmentation
Analysis of 2-Methoxy-5-methylbenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1297826#mass-spectrometry-fragmentation-
pattern-of-2-methoxy-5-methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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